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Compound of Interest

Compound Name: 2,5-Dichlorobenzonitrile

Cat. No.: B1580750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of the selective

herbicide Chloramben (3-amino-2,5-dichlorobenzoic acid) starting from 2,5-
Dichlorobenzonitrile. Detailed experimental protocols, quantitative data, and diagrams of the

synthetic pathway and mechanism of action are presented to facilitate research and

development in the agrochemical field.

Introduction
2,5-Dichlorobenzonitrile is a versatile chemical intermediate used in the synthesis of various

organic compounds, including agrochemicals. Its primary application in this sector is as a

starting material for the production of the pre-emergence herbicide Chloramben. This herbicide

is effective against a variety of annual grasses and broadleaf weeds in several crops, including

soybeans, dry beans, and peanuts.[1] The synthetic route involves a three-step process:

hydrolysis of the nitrile to a carboxylic acid, subsequent nitration, and finally, reduction of the

nitro group to an amine.
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Property Value

CAS Number 21663-61-6

Molecular Formula C₇H₃Cl₂N

Molecular Weight 172.01 g/mol

Appearance Colorless crystalline solid

Melting Point 131 °C

Water Solubility 700 mg/L @ 25 °C[1]

Solubility Soluble in alcohol, ether, and acetone[1]

Synthesis of Chloramben from 2,5-
Dichlorobenzonitrile
The overall synthetic pathway from 2,5-Dichlorobenzonitrile to Chloramben is depicted below.

2,5-Dichlorobenzonitrile 2,5-Dichlorobenzoic Acid

Hydrolysis
(NaOH, H₂O, Heat)

2,5-Dichloro-3-nitrobenzoic Acid

Nitration
(HNO₃, H₂SO₄) Chloramben

(3-Amino-2,5-dichlorobenzoic Acid)

Reduction
(Sn, HCl or Na₂S₂O₄)

Click to download full resolution via product page

Caption: Synthetic pathway from 2,5-Dichlorobenzonitrile to Chloramben.

Experimental Protocols
Step 1: Hydrolysis of 2,5-Dichlorobenzonitrile to 2,5-Dichlorobenzoic Acid

This protocol is based on the procedure described in US Patent 3,644,471.[1]

Materials:

2,5-Dichlorobenzonitrile
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15% Sodium Hydroxide (NaOH) solution

Water (H₂O)

Hydrochloric acid (HCl) for acidification

Procedure:

A mixture of 2,5-Dichlorobenzonitrile and a 15% aqueous solution of sodium hydroxide is

prepared.

The mixture is stirred and heated to 100-105 °C for approximately 52 hours, during which

ammonia gas will evolve.

After cooling, the reaction mixture is diluted with water.

The aqueous layer is separated and then acidified with hydrochloric acid to precipitate the

2,5-dichlorobenzoic acid.

The precipitate is collected by filtration, washed with cold water, and air-dried at 70-80 °C.

Quantitative Data:

Parameter Value Reference

| Yield | 90% |[1] |

Step 2: Nitration of 2,5-Dichlorobenzoic Acid to 2,5-Dichloro-3-nitrobenzoic Acid

This protocol is adapted from the general nitration methods described in US Patent 3,397,229.

[2]

Materials:

2,5-Dichlorobenzoic Acid

Sulfuric Acid (95.3%)
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Mixed Acid (33% Nitric Acid, 67% Sulfuric Acid)

Oleum (65% free sulfur trioxide)

Procedure:

2,5-Dichlorobenzoic acid is dissolved in 95.3% sulfuric acid.

The solution is brought to a temperature of 53-57 °C.

A mixture of mixed acid and oleum is added simultaneously while maintaining the

temperature at 53-57 °C with external cooling.

After the addition is complete, the reaction mixture is drowned in water to precipitate the

crude nitrated product.

The crude product is purified by pH fractionation to isolate the 2,5-dichloro-3-nitrobenzoic

acid.

Quantitative Data:

Parameter Value Reference

| Yield | 65-68% |[2] |

Step 3: Reduction of 2,5-Dichloro-3-nitrobenzoic Acid to 3-Amino-2,5-dichlorobenzoic Acid

(Chloramben)

This protocol is based on the reduction method described by PrepChem.[3]

Materials:

2,5-Dichloro-3-nitrobenzoic Acid

Granular Tin (Sn)

Concentrated Hydrochloric Acid (HCl)
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Water (H₂O)

Ice

Ethyl acetate

Saturated aqueous Sodium Chloride (NaCl) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a flask, add 2,5-dichloro-3-nitrobenzoic acid and granular tin.

With good agitation, add water and concentrated hydrochloric acid.

Heat the stirred reaction mixture at 95 °C for 4.5 hours.

Pour the reaction mixture over ice to form a solid precipitate.

Collect the solid by filtration and wash with water.

Dissolve the solid in ethyl acetate.

Wash the ethyl acetate solution three times with water and once with a saturated aqueous

solution of sodium chloride.

Dry the organic layer over anhydrous sodium sulfate and filter.

Evaporate the solvent under reduced pressure to yield solid 3-amino-2,5-dichlorobenzoic

acid.

Herbicidal Activity of Chloramben
Chloramben is a selective, pre-emergence herbicide primarily used for the control of annual

grass and broadleaf weed seedlings in various crops.[1] It acts as a synthetic auxin, mimicking

the plant hormone indole-3-acetic acid (IAA) at high concentrations, which leads to
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uncontrolled and disorganized plant growth, ultimately causing plant death.[4] The primary

mode of action is the inhibition of seedling root development.[1]

Mechanism of Action: Synthetic Auxin
The herbicidal effect of Chloramben is due to its activity as a synthetic auxin. At herbicidal

concentrations, it disrupts the normal hormonal balance in susceptible plants, leading to a

variety of physiological and morphological disturbances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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